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Compound of Interest

Compound Name: (25S)-Antcin B

Cat. No.: B12380752

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for (25S)-Antcin
B, a significant bioactive triterpenoid isolated from the medicinal mushroom Antrodia
camphorata. The document details its nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data, outlines the experimental protocols for their acquisition, and visualizes
its apoptotic signaling pathway in cancer cells.

Spectroscopic Data

The structural elucidation of (25S)-Antcin B has been primarily achieved through
comprehensive NMR and high-resolution electrospray ionization mass spectrometry
(HRESIMS) analyses. The following tables summarize the key quantitative data obtained from
these techniques.

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR spectral data for (25S)-Antcin B, recorded in deuterated chloroform
(CDCls), are presented below. These data are crucial for the structural confirmation and purity
assessment of the compound.

Table 1: *H NMR Spectroscopic Data for (25S)-Antcin B (500 MHz, CDCls)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12380752?utm_src=pdf-interest
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position OoH (ppm) Multiplicity J (Hz)
la 2.45 m

1B 2.65 m

20 2.90 m

2B 3.10 m

4 2.50 m

5 1.60 m

6a 2.05 m

6B 2.25 m

12a 2.70 d 14.5
12p3 3.20 d 14.5
14 2.15 m

15a 1.50 m

158 1.85 m

16a 1.70 m

163 1.95 m

17 1.45 m

18-Hs 0.65 s

19-Hs 1.20 S

20 2.20 m

21-Hs 0.95 d 6.5
22a 1.35 m

22B 1.55 m

23a 1.25 m
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23pB 1.40 m
24 2.30 m
25 2.60 m
27-Hs 1.15 d 7.0
28-Hs 4.90 s
28-Hs' 5.05 s

Table 2: 13C NMR Spectroscopic Data for (25S)-Antcin B (125 MHz, CDCIs)

Position oC (ppm) Position oC (ppm)
1 355 16 28.2
2 34.0 17 56.5
3 218.0 18 12.5
4 47.5 19 21.8
5 51.0 20 36.0
6 24.5 21 18.8
7 200.5 22 335
8 139.5 23 31.0
9 165.0 24 45.0
10 39.0 25 40.5
11 198.0 26 176.5
12 48.0 27 16.5
13 45.5 28 150.0
14 50.0 29 112.0
15 26.0
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Mass Spectrometry (MS) Data

High-resolution mass spectrometry provides an accurate mass measurement, which is
essential for determining the elemental composition of a molecule.

Table 3: HRESIMS Data for (25S)-Antcin B

lon Calculated m/z Found m/z Molecular Formula

[M-H]- 467.2746 467.2741 C29H390s

Experimental Protocols

The following sections detail the methodologies for the isolation and spectroscopic analysis of
(25S)-Antcin B from Antrodia camphorata.

Isolation and Purification

o Extraction: The dried and powdered fruiting bodies of Antrodia camphorata are extracted with
methanol (MeOH) at room temperature. The resulting extract is then concentrated under
reduced pressure.

o Solvent Partitioning: The crude MeOH extract is suspended in water and partitioned
successively with n-hexane, ethyl acetate (EtOAc), and n-butanol. The EtOAc-soluble
fraction, which is rich in triterpenoids, is collected.

¢ Column Chromatography: The EtOAc fraction is subjected to silica gel column
chromatography, eluting with a gradient of n-hexane and EtOAc. Fractions are collected and
monitored by thin-layer chromatography (TLC).

» Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing (25S)-
Antcin B are further purified by preparative HPLC on a C18 column with a mobile phase of
methanol and water to yield the pure compound.

NMR Spectroscopy

o Sample Preparation: A sample of pure (25S)-Antcin B (approximately 5-10 mg) is dissolved
in 0.5 mL of deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/product/b12380752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

internal standard.

Data Acquisition: *H and 3C NMR spectra are recorded on a 500 MHz NMR spectrometer.
Standard pulse sequences are used for the acquisition of 1D (*H, 13C) and 2D (COSY,
HSQC, HMBC) NMR spectra.

Data Processing: The acquired free induction decays (FIDs) are processed using appropriate
software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase
correction, baseline correction, and referencing to the internal TMS signal.

High-Resolution Electrospray lonization Mass
Spectrometry (HRESIMS)

Sample Preparation: A dilute solution of (25S)-Antcin B is prepared in a suitable solvent
such as methanol or acetonitrile.

Instrumentation: HRESIMS analysis is performed on a high-resolution mass spectrometer
(e.g., a Q-TOF or Orbitrap instrument) equipped with an electrospray ionization source.

Data Acquisition: The analysis is typically carried out in negative ion mode to observe the [M-
H]~ ion. The instrument is calibrated prior to analysis to ensure high mass accuracy.

Data Analysis: The exact mass of the deprotonated molecule is determined, and the
molecular formula is calculated using the instrument's software based on the high-accuracy
mass measurement.

Apoptotic Signaling Pathway of (25S)-Antcin B

(25S)-Antcin B has been shown to induce apoptosis in various cancer cell lines. The

underlying mechanism involves the activation of both the intrinsic (mitochondrial) and extrinsic

(death receptor) apoptotic pathways, largely mediated by the induction of reactive oxygen

species (ROS). The following diagram illustrates the key events in this signaling cascade.
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Caption: Apoptotic signaling pathway induced by (25S)-Antcin B.
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 To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into (25S)-
Antcin B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380752#spectroscopic-data-for-25s-antcin-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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